Cas no 2639412-10-3 (Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate
• CAS No: 2639412-10-3
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 5664075
• PubChem ID: 165897079
• Update Time: 2025-05-20

Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728758
• 2639412-10-3
• tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate
• Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C15H29NO2/c1-13(2,3)9-10-15(8-7-11-16-15)12(17)18-14(4,5)6/h16H,7-11H2,1-6H3
• InChI Key： PTGWECWRLUDHRD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCC(C)(C)C)CCCN1)=O

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate (CAS No. 2639412-10-3)

Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate (CAS No. 2639412-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a pyrrolidine derivative, is widely utilized in the synthesis of bioactive molecules and intermediates. Its tert-butyl ester group and 3,3-dimethylbutyl side chain contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate due to its potential role in modulating biological targets. The compound's carboxylate functionality allows for further derivatization, enabling the creation of novel molecules with tailored properties. This versatility aligns with current trends in fragment-based drug design and high-throughput screening, where modular compounds are essential for rapid optimization.

The synthesis of Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate typically involves multi-step organic reactions, including alkylation and esterification. Its CAS No. 2639412-10-3 serves as a unique identifier in chemical databases, facilitating accurate referencing in patents and scientific literature. The compound's molecular weight and logP values are critical parameters for researchers evaluating its pharmacokinetic properties. These metrics are often searched by chemists and pharmacologists aiming to understand the compound's solubility and membrane permeability.

One of the most frequently asked questions about Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate revolves around its stability under various conditions. Studies indicate that the tert-butyl group enhances the compound's resistance to hydrolysis, making it suitable for long-term storage. Additionally, the 3,3-dimethylbutyl moiety contributes to its lipophilicity, a property highly sought after in CNS drug development. This aligns with the growing interest in blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From an industrial perspective, Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to produce such intermediates with minimal waste. The compound's scalability and purity are key considerations for commercial suppliers, as these factors directly impact its applicability in GMP-compliant processes. These aspects are frequently searched by professionals in the fine chemicals sector.

In summary, Tert-butyl 2-(3,3-dimethylbutyl)pyrrolidine-2-carboxylate (CAS No. 2639412-10-3) represents a versatile and valuable compound in modern chemical research. Its structural features and functional groups make it a cornerstone in the development of new therapeutic agents and advanced materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative drug design and material science applications.